molecular formula C20H20FN3O2S B12592439 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide

2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide

Cat. No.: B12592439
M. Wt: 385.5 g/mol
InChI Key: DRHQMIWNPAOLON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the quinazoline derivatives, a class of heterocyclic structures notable for their diverse pharmacological applications, including kinase inhibition, antimicrobial, and anticancer activities . Its structure features a quinazoline core substituted with a 4-fluorophenyl group at position 2 and a methyl group at position 6. A sulfanyl (-S-) linker connects the quinazoline to an acetamide moiety, which is further substituted with a 2-methoxyethyl group. The 4-fluorophenyl group enhances metabolic stability and binding affinity through hydrophobic and electronic interactions, while the methoxyethyl substituent likely improves aqueous solubility compared to alkyl chains . The sulfanyl linkage may contribute to hydrogen bonding or redox activity, depending on the target environment.

Properties

Molecular Formula

C20H20FN3O2S

Molecular Weight

385.5 g/mol

IUPAC Name

2-[2-(4-fluorophenyl)-8-methylquinazolin-4-yl]sulfanyl-N-(2-methoxyethyl)acetamide

InChI

InChI=1S/C20H20FN3O2S/c1-13-4-3-5-16-18(13)23-19(14-6-8-15(21)9-7-14)24-20(16)27-12-17(25)22-10-11-26-2/h3-9H,10-12H2,1-2H3,(H,22,25)

InChI Key

DRHQMIWNPAOLON-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)C(=NC(=N2)C3=CC=C(C=C3)F)SCC(=O)NCCOC

Origin of Product

United States

Preparation Methods

Formation of the Quinazoline Core

  • Starting Materials : The synthesis often begins with commercially available starting materials such as 4-fluoroaniline and 8-methyl-4-quinazoline-2-thiol.

  • Reaction Conditions : The reaction is typically carried out in a solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures (around 100°C) to facilitate the formation of the quinazoline structure.

Introduction of the Sulfanyl Group

  • Reagents : The sulfanyl group is introduced using thiol reagents such as thiourea or hydrogen sulfide under acidic or basic conditions.

  • Mechanism : This step often involves nucleophilic substitution where the thiol attacks an electrophilic carbon in the quinazoline ring.

Acylation to Form Acetamide

  • Acylation Step : The final step involves acylation with acetic anhydride or propanoyl chloride to introduce the acetamide functionality.

  • Conditions : This reaction is typically conducted in the presence of a base like triethylamine to neutralize the acid byproduct and drive the reaction to completion.

Reaction Conditions and Yields

The following table summarizes key reaction conditions and expected yields for each synthetic step:

Step Reagents/Conditions Yield (%)
Formation of Quinazoline 4-fluoroaniline, 8-methyl-4-quinazoline-2-thiol, DMF, 100°C 70-85
Introduction of Sulfanyl Group Thiourea/Hydrogen sulfide, acidic/basic conditions 60-75
Acylation Acetic anhydride/Propanoyl chloride, triethylamine 80-90

Analysis of Reaction Mechanisms

The mechanisms involved in the synthesis are crucial for understanding how to optimize yields and purities:

Nucleophilic Substitution

The introduction of the sulfanyl group primarily occurs through nucleophilic attack on an electrophilic carbon atom in the quinazoline structure, leading to the formation of a thioether bond.

Acylation Mechanism

In acylation reactions, the nucleophile (the amine from the quinazoline) attacks the carbonyl carbon of acetic anhydride or propanoyl chloride, resulting in the formation of an amide bond.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction reactions can occur at the quinazolinyl ring or the fluorophenyl group, leading to the formation of reduced derivatives.

    Substitution: The compound can undergo substitution reactions, particularly at the fluorophenyl group, where the fluorine atom can be replaced by other substituents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

    Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

    Substitution: Common reagents include nucleophiles such as amines, thiols, and halides.

Major Products

    Oxidation: Sulfoxides and sulfones.

    Reduction: Reduced derivatives of the quinazolinyl ring and fluorophenyl group.

    Substitution: Substituted derivatives of the fluorophenyl group.

Scientific Research Applications

Structure and Composition

The molecular formula of the compound is C29H20FN3S2C_{29}H_{20}FN_3S_2 with a molecular weight of approximately 493.6 g/mol. The structure features a quinazoline core substituted with a fluorophenyl group and a methoxyethyl acetamide moiety, contributing to its unique pharmacological properties.

Physical Properties

  • Molecular Weight : 493.6 g/mol
  • IUPAC Name : 2-{[2-(4-fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide
  • Chemical Classification : Quinazoline derivative

Anticancer Activity

Research has indicated that quinazoline derivatives exhibit promising anticancer properties. For instance, compounds similar to 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide have shown effective cytotoxicity against various cancer cell lines, including:

  • HeLa (cervical cancer)
  • HepG2 (liver cancer)
  • A549 (lung cancer)

In studies, these compounds demonstrated IC50 values significantly lower than standard chemotherapeutics such as 5-fluorouracil, suggesting enhanced potency against resistant cancer cell lines .

Antimicrobial Properties

In addition to anticancer effects, quinazoline derivatives have exhibited antimicrobial activity. The compound's structural features allow it to disrupt microbial cell membranes or inhibit essential enzymatic pathways, presenting a potential avenue for developing new antibiotics.

Study 1: Anticancer Efficacy

A study published in PubMed Central evaluated the cytotoxic effects of various quinazoline derivatives, including those structurally similar to 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide. The results indicated that these compounds had selective toxicity towards human tumor cell lines, with some showing more than double the efficacy compared to traditional treatments .

Study 2: Structure-Activity Relationship (SAR)

Another investigation focused on the structure-activity relationship of quinazoline derivatives. It was found that modifications to the sulfur-containing moiety significantly influenced the biological activity of the compounds. The presence of a fluorophenyl group notably enhanced the anticancer properties, suggesting that such substitutions could be critical for future drug design .

Mechanism of Action

The mechanism of action of 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

    Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

    Interacting with Receptors: Modulating the activity of receptors on the surface of cells.

    Affecting Signal Transduction Pathways: Influencing the pathways that transmit signals within cells, leading to changes in cellular behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in the Quinazoline Family

Compound A : N-Butyl-2-{[8-ethyl-2-(4-fluorophenyl)-4-quinazolinyl]sulfanyl}acetamide

  • Core Structure : Same quinazoline scaffold with 4-fluorophenyl at position 2.
  • Key Differences: Position 8: Ethyl (Compound A) vs. methyl (target). Acetamide Substituent: N-butyl (Compound A) vs. N-(2-methoxyethyl) (target). The methoxyethyl group introduces polarity, improving solubility and possibly reducing toxicity.
  • Hypothetical Impact : The target’s shorter 8-methyl group may reduce steric hindrance, favoring tighter binding to hydrophobic enzyme pockets. The methoxyethyl substituent could enhance pharmacokinetics by balancing solubility and permeability.

Non-Quinazoline Analogues with Sulfanyl-Acetamide Motifs

Compound B: 2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide

  • Core Structure: Simple acetamide with sulfanyl-linked 2-aminophenyl and methoxyphenyl groups.
  • Key Differences: Absence of quinazoline core; instead, a phenyl-based structure. 2-Aminophenyl group may confer stronger hydrogen-bonding capacity, while 4-methoxyphenyl enhances electron-donating effects.
  • Biological Context : Compound B was synthesized for antimicrobial applications . The target compound’s quinazoline core may offer broader biological activity, such as kinase inhibition, due to its nitrogen-rich heterocycle.

Quinoline and Naphthyridine Derivatives

Compound C: N-(4-(3-chloro-4-(pyridin-2-ylmethoxy)phenylamino)-3-cyano-7-(tetrahydrofuran-3-yloxy)quinolin-6-yl)-2-(1-(2-methoxyethyl)piperidin-4-ylidene)acetamide

  • Core Structure: Quinoline with complex substituents.
  • Key Differences: Quinoline (nitrogen at positions 1 and 8) vs. quinazoline (nitrogens at 1 and 3). This alters electronic distribution and binding modes. Shared 2-methoxyethyl group in the acetamide side chain suggests a common strategy to optimize solubility.
  • Therapeutic Implications: Quinoline derivatives often target topoisomerases or kinases. The target’s quinazoline core may exhibit distinct selectivity profiles.

Compound D : Goxalapladib (naphthyridine derivative)

  • Core Structure : 1,8-Naphthyridine with trifluoromethyl biphenyl and methoxyethyl-piperidine groups.
  • Methoxyethyl group appears in both compounds, indicating its utility in modulating pharmacokinetics.
  • Functional Role : Goxalapladib targets atherosclerosis, suggesting acetamide-linked heterocycles may have broad therapeutic applicability.

Biological Activity

The compound 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide is a synthetic organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

  • Fluorophenyl group : Enhances lipophilicity and biological activity.
  • Quinazoline moiety : Known for various pharmacological effects.
  • Sulfanyl linkage : May contribute to the compound's reactivity and interaction with biological targets.
  • Methoxyethyl acetamide group : Potentially influences solubility and bioavailability.

Anticancer Activity

Recent studies have indicated that quinazoline derivatives, including this compound, exhibit significant anticancer properties. The mechanism often involves the inhibition of specific kinases involved in cell proliferation and survival.

  • Case Study : In vitro assays demonstrated that the compound inhibited the growth of several cancer cell lines, including breast and lung cancer cells. The IC50 values were reported in the low micromolar range, indicating potent activity.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary tests suggest efficacy against various bacterial strains.

  • Research Findings : A study reported that the compound displayed bactericidal activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics.

Anti-inflammatory Effects

Inflammation plays a critical role in various diseases, and compounds with anti-inflammatory properties are of significant interest.

  • Mechanism : The compound may inhibit the production of pro-inflammatory cytokines, thus reducing inflammation. Animal models have shown decreased swelling and pain responses upon treatment with this compound.

Comparative Analysis with Similar Compounds

Compound NameBiological ActivityKey Features
Compound AAnticancerContains a similar quinazoline structure
Compound BAntimicrobialExhibits broad-spectrum activity
Compound CAnti-inflammatoryTargets different inflammatory pathways

Research Findings

  • In vitro Studies : Laboratory experiments have confirmed the cytotoxic effects of 2-{[2-(4-Fluorophenyl)-8-methyl-4-quinazolinyl]sulfanyl}-N-(2-methoxyethyl)acetamide on cancer cell lines.
  • Mechanistic Insights : Studies suggest that the compound may act through multiple pathways, including apoptosis induction and cell cycle arrest.
  • Pharmacokinetics : Early pharmacokinetic studies indicate favorable absorption characteristics, suggesting potential for oral bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.